N-(Methoxymethyl)-4-methylpiperazine-1-carboxamide
Description
N-(Methoxymethyl)-4-methylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C8H17N3O2 and its molecular weight is 187.243. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Catalysis
Alkoxycarbonylpiperidines, which share structural motifs with N-(Methoxymethyl)-4-methylpiperazine-1-carboxamide, have been utilized as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. This process allows for the synthesis of carboxamides from iodoalkenes and iodoarenes under mild conditions, highlighting their role in the development of new synthetic methodologies for complex molecules (Takács et al., 2014).
Medicinal Chemistry
Compounds structurally related to this compound have been explored for their potential in drug discovery. For instance, the synthesis of N-methoxy-N-methylamides from carboxylic acids, which are known as Weinreb amides, is crucial for the production of ketones without side products, a vital step in the synthesis of various pharmaceuticals (Kim et al., 2003).
Polymer Science
In polymer science, poly(amido-amine)s carrying structural elements similar to this compound have been investigated for their endosomolytic properties. These polymers exhibit pH-dependent haemolysis, which is relevant for drug delivery applications, especially in designing systems that can escape endosomal entrapment to deliver therapeutic agents directly into the cytoplasm (Ferruti et al., 2000).
Neuropharmacology
In neuropharmacology, analogues of 4-methylpiperazine derivatives have been evaluated for their serotonin receptor antagonism, demonstrating the potential of these structures in developing new antidepressants and antipsychotic medications. This research indicates the importance of the 4-methylpiperazine scaffold in the discovery of novel therapeutics for treating mood disorders (Mahesh et al., 2011).
Properties
IUPAC Name |
N-(methoxymethyl)-4-methylpiperazine-1-carboxamide |
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InChI |
InChI=1S/C8H17N3O2/c1-10-3-5-11(6-4-10)8(12)9-7-13-2/h3-7H2,1-2H3,(H,9,12) |
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InChI Key |
DHDZSHWEERCDOU-UHFFFAOYSA-N |
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Canonical SMILES |
CN1CCN(CC1)C(=O)NCOC |
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Molecular Formula |
C8H17N3O2 |
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Molecular Weight |
187.24 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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CAS No. |
1790342-05-0 |
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| Record name | N-(methoxymethyl)-4-methylpiperazine-1-carboxamide | |
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